5-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
5-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
(±)5-HETE is one of the six monohydroxy fatty acids produced by the non-enzymatic oxidation of arachidonic acid. It contains equal amounts of 5(S)-HETE and 5(R)-HETE. (±)5-HETE induces the aggregation of isolated neutrophils with an IC50 value of 200 nM.
Brand Name:
Vulcanchem
CAS No.:
73307-52-5
VCID:
VC0163560
InChI:
InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+
SMILES:
CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
5-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
CAS No.: 73307-52-5
Reference Standards
VCID: VC0163560
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
| CAS No. | 73307-52-5 |
|---|---|
| Product Name | 5-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (6E,8Z,11Z,14Z)-5-hydroxyicosa-6,8,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+ |
| Standard InChIKey | KGIJOOYOSFUGPC-XTDASVJISA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C=C\C(CCCC(=O)O)O |
| SMILES | CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
| Description | (±)5-HETE is one of the six monohydroxy fatty acids produced by the non-enzymatic oxidation of arachidonic acid. It contains equal amounts of 5(S)-HETE and 5(R)-HETE. (±)5-HETE induces the aggregation of isolated neutrophils with an IC50 value of 200 nM. |
| Synonyms | 5-HETE 5-hydroxy-6,8,11,14-eicosatetraenoic acid 5-hydroxy-6,8,11,14-eicosatetraenoic acid, (E,E,Z,Z)-isomer 5-hydroxy-6,8,11,14-eicosatetraenoic acid, (E,Z,Z,Z)-(+-)-isomer 5-hydroxy-6,8,11,14-eicosatetraenoic acid, (E,Z,Z,Z)-isomer 5-hydroxy-6,8,11,14-eicosatetraenoic acid, (S)-(E,Z,Z,Z)-isomer 5-hydroxy-6,8,11,14-eicosatetraenoic acid, R-(E,Z,Z,Z)-isomer 5-hydroxyeicosatetraenoic acid |
| Reference | 1.O/'Flaherty, J.T.,Thomas, M.J.,Lees, C.J., et al. Neutrophil-aggregating activity of monohydroxyeicosatetraenoic acids. American Journal of Pathology 104, 55-62 (1981). |
| PubChem Compound | 9862886 |
| Last Modified | Nov 11 2021 |
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